Cas no 946386-57-8 ((2-Butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester)

• Product Name: (2-Butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester
• CAS No: 946386-57-8
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• MDL: MFCD09832503
• CID: 5032577
• Update Time: 2026-02-28

(2-Butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl}acetate
• methyl 2-(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)acetate
• (2-Butyl-4-oxo-1,3-diaza-spiro[4.4]non-1-en-3-yl)-acetic acid methyl ester
• (2-Butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester

• MDL： MFCD09832503
• Inchi： 1S/C14H22N2O3/c1-3-4-7-11-15-14(8-5-6-9-14)13(18)16(11)10-12(17)19-2/h3-10H2,1-2H3
• InChI Key： SJHVSIRCHSSFMQ-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCC2)N=C(CCCC)N1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 398
• XLogP3: 1.7
• Topological Polar Surface Area: 59

Additional information on (2-Butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester

Introduction to (2-Butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester (CAS No. 946386-57-8)

(2-Butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester is a specialized organic compound with the CAS number 946386-57-8. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The spirocyclic structure, characterized by a nitrogen-containing heterocycle linked to a cycloalkene, presents a versatile scaffold for drug discovery and development.

The compound's molecular framework consists of a spirocyclic system featuring a 1,3-diaza-spiro core, which is an integral part of its chemical identity. The presence of a butyl group at the 2-position and an acetic acid methyl ester moiety at the 3-position further enhances its structural complexity and functional diversity. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties, making this compound a promising candidate for further investigation.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. The nitrogen atoms in the diaza-spiro system can serve as hydrogen bond donors or acceptors, facilitating interactions with proteins and nucleic acids. This characteristic is particularly valuable in the design of small-molecule inhibitors and agonists for therapeutic applications.

Recent studies have highlighted the significance of spirocyclic scaffolds in drug discovery. For instance, derivatives of diaza-spiro compounds have shown promise in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase. The structural rigidity provided by the spirocyclic core helps maintain optimal conformational alignment with target enzymes, thereby improving efficacy.

The acetic acid methyl ester functionality in (2-butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester introduces an additional layer of reactivity, allowing for further chemical modifications. This versatility makes it an attractive intermediate for synthesizing more complex derivatives with tailored biological activities. Researchers have explored various strategies to functionalize this moiety, including hydrolysis to yield free carboxylic acids or conversion to esters for improved solubility and stability.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The spirocyclic structure combined with the acetic acid methyl ester group offers a unique combination of chemical and biological properties that are not easily replicated by other classes of compounds. This has led to its inclusion in several high-throughput screening campaigns aimed at identifying new drugs for various diseases.

The synthesis of (2-butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group interconversions to introduce the butyl and acetic acid methyl ester groups. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

In conclusion, (2-butyl-4-oxo-1,3-diaza-spiro4.4non-1-en-3-yl)-acetic acid methyl ester (CAS No. 946386-57-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for spirocyclic compounds, this compound is poised to play a crucial role in the next generation of therapeutic agents.